Cas no 1805255-69-9 (Methyl 2-(aminomethyl)-4-bromo-6-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-4-bromo-6-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805255-69-9
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4863087
• Update Time: 2025-10-31

Methyl 2-(aminomethyl)-4-bromo-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-4-bromo-6-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-9(15)7-4(10)2-5(8(11)12)14-6(7)3-13/h2,8H,3,13H2,1H3
• InChI Key： DYMIWFUITIFULY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(CN)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-4-bromo-6-(difluoromethyl)pyridine-3-carboxylate

Methyl 2-(aminomethyl)-4-bromo-6-(difluoromethyl)pyridine-3-carboxylate

Methyl 2-(aminomethyl)-4-bromo-6-(difluoromethyl)pyridine-3-carboxylate, also known by its CAS number 1805255-69-9, is a highly specialized organic compound with a complex structure and diverse applications in the chemical industry. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of Methyl 2-(aminomethyl)-4-bromo-6-(difluoromethyl)pyridine-3-carboxylate is characterized by a pyridine ring with multiple substituents. The presence of an amino group (-NHCH3) at the 2-position, a bromine atom at the 4-position, and a difluoromethyl group (-CF2H) at the 6-position introduces significant steric and electronic effects, making this compound highly versatile in its reactivity and functionality. Additionally, the carboxylate ester group at the 3-position further enhances its solubility and compatibility in various chemical reactions.

Recent studies have highlighted the potential of this compound as a building block in organic synthesis. Its ability to undergo nucleophilic substitution reactions at the brominated position has been extensively explored, making it a valuable intermediate in the synthesis of more complex molecules. Furthermore, the difluoromethyl group imparts unique electronic properties, which can be exploited in designing novel materials with tailored functionalities.

In terms of applications, Methyl 2-(aminomethyl)-4-bromo-6-(difluoromethyl)pyridine-3-carboxylate has shown promise in the development of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has been reported in several recent publications, suggesting its potential as a herbicide or plant growth regulator. Moreover, ongoing research is exploring its role in medicinal chemistry, particularly in the design of bioactive molecules targeting specific disease pathways.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the bromination of pyridine derivatives under controlled conditions and subsequent functionalization with amino and difluoromethyl groups. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times, making this compound more accessible for large-scale production.

From an environmental standpoint, the stability and biodegradability of Methyl 2-(aminomethyl)-4-bromo-6-(difluoromethyl)pyridine-3-carboxylate have been under scrutiny due to its potential applications in agrochemicals. Recent studies indicate that while it exhibits moderate persistence in soil environments, its degradation products are not toxic to non-target organisms under normal application conditions.

In conclusion, Methyl 2-(aminomethyl)-4-bromo-6-(difluoromethyl)pyridine-3-carboxylate (CAS No: 1805255-69-9) is a versatile compound with significant potential across multiple industries. Its unique structural features and reactivity make it an invaluable tool for researchers and chemists seeking innovative solutions in organic synthesis and material science.